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Compound of Interest

Compound Name: (Rac)-M826

Cat. No.: B15582855 Get Quote

Technical Support Center: (Rac)-M826
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with (Rac)-
M826, a selective and reversible caspase-3 inhibitor.

Troubleshooting Guide
Q1: My (Rac)-M826 is not dissolving in my aqueous buffer. What should I do?

A1: Issues with dissolving (Rac)-M826 in aqueous buffers are often due to its low intrinsic

aqueous solubility. Here is a step-by-step approach to address this:

Prepare a Concentrated Stock Solution in an Organic Solvent: It is highly recommended to

first dissolve (Rac)-M826 in an organic solvent to create a concentrated stock solution.

Common choices include dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Serial Dilution into Aqueous Buffer: Once you have a clear stock solution, you can perform

serial dilutions into your aqueous buffer of choice to achieve the desired final concentration.

It is crucial to add the stock solution to the aqueous buffer while vortexing to ensure rapid

and even dispersion, which can prevent precipitation.

Consider the Final Concentration of Organic Solvent: Be mindful of the final concentration of

the organic solvent in your experiment, as high concentrations can affect cellular assays. It is
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best practice to keep the final organic solvent concentration below 1%, and ideally below

0.1%. Remember to include a vehicle control (buffer with the same concentration of organic

solvent) in your experiments.

Q2: I've prepared my (Rac)-M826 solution, but I see precipitation over time. How can I prevent

this?

A2: Precipitation of (Rac)-M826 from an aqueous solution after initial dissolution can be due to

several factors:

pH of the Buffer: The solubility of (Rac)-M826 may be pH-dependent. One study indicates

that M826 is stable in solutions with a pH ranging from 3 to 7.[1] If your buffer's pH is outside

this range, consider adjusting it. The pH of a 1 mM solution of M826 in 5% dextrose has

been reported to be 3.13.[1]

Buffer Composition: Certain buffer components can interact with your compound and reduce

its solubility. If you continue to experience precipitation, you might try a different buffer

system.

Storage Conditions: It is recommended to prepare fresh working solutions from your organic

stock for each experiment. If you need to store aqueous dilutions, do so for the shortest time

possible and consider if refrigeration or freezing is appropriate, though this may sometimes

promote precipitation. Always bring solutions to room temperature and ensure they are fully

dissolved before use.

Q3: Can I dissolve (Rac)-M826 directly in an aqueous buffer like PBS?

A3: Direct dissolution in aqueous buffers like Phosphate Buffered Saline (PBS) is often

challenging for compounds with low water solubility. While not extensively documented for

(Rac)-M826, it is generally advisable to first create a stock solution in an organic solvent as

described in Q1. This method provides a more reliable and reproducible way to achieve the

desired concentration in your aqueous experimental medium.

Frequently Asked Questions (FAQs)
Q1: What is (Rac)-M826?
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A1: (Rac)-M826 is the racemic mixture of M826, which is a potent, selective, and reversible

non-peptide inhibitor of caspase-3.[2][3][4] It is used in research, particularly in studies related

to apoptosis (programmed cell death) and neuroprotection.[2][3][5][6]

Q2: What is the molecular formula and CAS number for (Rac)-M826?

A2: The molecular formula for (Rac)-M826 is C28H45N7O6, and its CAS number is 2649883-

37-2.[7]

Q3: In which solvents is (Rac)-M826 soluble?

A3: While specific quantitative solubility data in a range of solvents is not readily available in

the provided search results, a common practice for similar small molecules is to use organic

solvents like DMSO or DMF to prepare stock solutions.

Q4: What is the mechanism of action of (Rac)-M826?

A4: (Rac)-M826 is a racemate of M826, a selective inhibitor of caspase-3.[2][3][4] Caspase-3 is

a key executioner caspase in the apoptotic pathway.[8] By inhibiting caspase-3, M826 can

block the downstream events of apoptosis.[3][5]

Quantitative Data
Parameter Value Buffer/Solvent Source

pH of 1 mM M826 3.13 5% Dextrose Solution [1]

pH Stability Range 3 - 7 Aqueous Solution [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of (Rac)-M826 in DMSO

Materials:

(Rac)-M826 (solid)

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile, low-adhesion microcentrifuge tubes

Vortex mixer

Calibrated pipette

Methodology:

Calculate the required mass: Based on the molecular weight of (Rac)-M826 (575.7 g/mol ),

calculate the mass needed to prepare your desired volume of a 10 mM stock solution.

Mass (mg) = 10 mmol/L * Volume (L) * 575.7 g/mol * 1000 mg/g

Weigh the compound: Carefully weigh the calculated amount of (Rac)-M826 into a sterile,

low-adhesion microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube.

Dissolve the compound: Vortex the solution vigorously until the (Rac)-M826 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may assist in dissolution, but be

cautious of potential compound degradation at higher temperatures.

Storage: Store the 10 mM stock solution at -20°C or -80°C in small aliquots to minimize

freeze-thaw cycles.
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Troubleshooting workflow for (Rac)-M826 solubility issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15582855?utm_src=pdf-body-img
https://www.benchchem.com/product/b15582855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apoptotic Pathways

Caspase Cascade

Inhibition

Downstream Events

Extrinsic Pathway
(e.g., Death Receptors)

Initiator Caspases
(e.g., Caspase-8, Caspase-9)

Intrinsic Pathway
(Mitochondrial)

Pro-caspase-3
(Inactive)

cleavage

Active Caspase-3

activation

Cleavage of Cellular Substrates
(e.g., PARP)

(Rac)-M826

Apoptosis

Click to download full resolution via product page

Simplified diagram of the Caspase-3 signaling pathway and the inhibitory action of (Rac)-
M826.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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